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Compound of Interest

Compound Name: Hexaaquaaluminum(lll) bromate

Cat. No.: B081225

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the oxidizing strength of hexaaquaaluminum(lil)
bromate, --INVALID-LINK--3, against other common oxidizing agents. The oxidizing power of
this compound is primarily attributed to the bromate ion (BrOs™) in an acidic aqueous solution,
with the hexaaquaaluminum(lll) ion generally acting as a spectator ion in redox reactions. The
comparative analysis is based on standard reduction potentials (E°), a quantitative measure of
the tendency of a chemical species to be reduced, and thus to act as an oxidizing agent.

Quantitative Comparison of Oxidizing Strengths

The oxidizing strength of various chemical species can be quantitatively compared using their
standard reduction potentials. A more positive standard reduction potential indicates a stronger
oxidizing agent. The data presented in the following table has been compiled from various
established chemical data sources.
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Oxidizing Agent

Half-Reaction

Standard Reduction
Potential (E°) at 25°C (V)

Permanganate (in acidic

MnOas~(aq) + 8H*(aq) + 5e~ -

_ +1.51[1]
solution) Mn2*(aq) + 4H20(1)
) o ] BrOs—(aq) + 6H*(aq) + 6e~ —
Bromate (in acidic solution) +1.42[1]
Br=(aq) + 3H20(l)
Chlorine Clz(g) + 2e~ - 2Cl~(aq) +1.36[1]
) ) o ) Cr2072~(aq) + 14H*(aq) + 6e~
Dichromate (in acidic solution) +1.23[1]
- 2Cr3*(aq) + 7H20(1)
o : Oz(g) + 4H*(aq) + 4e”
Oxygen (in acidic solution) +1.23[1]
2H20()
Bromine Brz(l) + 2e~ - 2Br—(aq) +1.09
: o : NOs~(aq) + 4H*(aq) + 3e~ ~
Nitrate (in acidic solution) +0.96[1]
NO(g) + 2H20())
Silver lon Ag*(ag) + e~ - Ag(s) +0.80
Iron(lll) lon Fe3*(aq) + e~ - Fe2*(aq) +0.77[1]
lodine I2(s) + 2e~ - 2I~(aq) +0.54

As indicated in the table, the bromate ion, the active component in hexaaquaaluminum(lll)

bromate, is a strong oxidizing agent with a standard reduction potential of +1.42 V.[1] This

places it higher than other common oxidizing agents like chlorine, dichromate, and nitric acid,

but slightly below permanganate in acidic conditions.

Experimental Protocols

The determination of the oxidizing strength, quantified by the standard reduction potential, is

conducted electrochemically. The following provides a detailed methodology for this key

experiment.
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Experimental Determination of Standard Reduction
Potential

The standard reduction potential of a substance is experimentally determined by constructing a

galvanic cell and measuring the potential difference against a reference electrode. The

universally accepted reference is the Standard Hydrogen Electrode (SHE).

Objective: To measure the standard reduction potential (E°) of the BrOs~/Br~ half-cell.

Materials and Apparatus:

High-impedance voltmeter or potentiometer

Standard Hydrogen Electrode (SHE): Platinum electrode immersed in a 1 M H* solution with
hydrogen gas at 1 atm pressure bubbled over it.

Test Half-Cell: Platinum electrode immersed in a solution containing 1 M BrOs~ ions and 1 M
Br~ions, acidified to 1 M H*.

Salt bridge (e.g., containing saturated KCI or KNO3)
Beakers

Connecting wires

Procedure:

Preparation of the Standard Hydrogen Electrode (SHE): The SHE is prepared by immersing
a platinum electrode in a 1 M solution of a strong acid (e.g., HCI). Purified hydrogen gas at a
pressure of 1 atm is bubbled over the surface of the platinum electrode. By convention, the
standard reduction potential of the SHE is defined as 0.00 V at all temperatures.

Preparation of the Test Half-Cell: A solution is prepared containing the species of the redox
couple of interest at standard conditions (1 M concentration for all agueous species). For the
bromate half-cell, this would be a solution thatis 1 M in BrOs~ and 1 M in Br—, with the H*
concentration also at 1 M. A platinum electrode, which is inert, is placed in this solution.
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o Assembly of the Galvanic Cell: The SHE and the test half-cell are placed in separate
beakers. The two beakers are connected by a salt bridge to allow for ion flow and maintain
charge neutrality. The platinum electrode of the SHE and the platinum electrode of the test
half-cell are connected to a high-impedance voltmeter. The voltmeter measures the potential
difference between the two half-cells.

o Measurement of the Cell Potential: The voltmeter reading gives the standard cell potential
(E°cell). Since the standard reduction potential of the SHE is 0.00 V, the measured cell
potential is equal to the standard reduction potential of the test half-cell. The sign of the
potential is determined by the direction of electron flow. If the test electrode is the cathode
(where reduction occurs), the measured potential is positive.

Data Analysis:
The standard cell potential is calculated using the following equation:
E°cell = E°cathode - E°anode

In this setup, the spontaneous reaction will determine which electrode is the cathode and which
is the anode. By measuring the direction of electron flow, one can identify the cathode and
anode. The standard reduction potential of the bromate half-reaction is then determined from
the measured E°cell.

Factors Influencing Oxidizing Strength

The oxidizing strength of a substance is influenced by several factors. The following diagram
illustrates the logical relationship between these key factors.

Caption: Relationship between Standard Reduction Potential and factors influencing oxidizing
strength.

This guide provides a foundational comparison of the oxidizing strength of
hexaaquaaluminum(lll) bromate. For specific applications, it is recommended to consult
detailed experimental studies relevant to the reaction conditions of interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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